Cas no 112434-80-7 (1-(2,5-diethoxyphenyl)ethan-1-one)

1-(2,5-diethoxyphenyl)ethan-1-one structure
112434-80-7 structure
Product Name:1-(2,5-diethoxyphenyl)ethan-1-one
CAS No:112434-80-7
MF:C12H16O3
MW:208.253643989563
CID:198035
PubChem ID:4075332
Update Time:2025-04-19

1-(2,5-diethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,5-diethoxyphenyl)-
    • 1-(2,5-diethoxyphenyl)ethanone
    • 2’,5’-DIETHOXYACETOPHENONE
    • 1-(2,5-Diaethoxy-phenyl)-aethanon
    • 1-(2,5-diethoxy-phenyl)-ethanone
    • 2,5-Diaethoxy-acetophenon
    • 2',5'-Diethoxyacetophenone
    • 2′,5′-Diethoxyacetophenone
    • Ethanone,1-(2,5-diethoxyphenyl)
    • 2' 5'-DIETHOXYACETOPHENONE 97
    • 2' 5'-DIETHOXYACETOPHENONE 97%
    • 1-(2,5-diethoxyphenyl)ethan-1-one
    • 2/' 5/'-DIETHOXYACETOPHENONE 97
    • 2',5'-Diethoxyacetophenone, 97%
    • SR-01000067609-1
    • SR-01000067609
    • EN300-12956
    • Z85928753
    • 2'5'-Diethoxyacetophenone 97
    • AKOS000295940
    • CS-0274874
    • J-002777
    • 112434-80-7
    • 25-DIETHOXYACETOPHENONE97
    • DTXSID00399067
    • SCHEMBL10497899
    • MDL: MFCD04039932
    • Inchi: 1S/C12H16O3/c1-4-14-10-6-7-12(15-5-2)11(8-10)9(3)13/h6-8H,4-5H2,1-3H3
    • InChI Key: IFLFTVAARGTQDY-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1C(C)=O)OCC

Computed Properties

  • Exact Mass: 208.11000
  • Monoisotopic Mass: 208.109944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: solid
  • Density: 1.031
  • Melting Point: 40-44 °C (lit.)
  • Boiling Point: 307.9°Cat760mmHg
  • Flash Point: >230 °F
  • Refractive Index: 1.495
  • PSA: 35.53000
  • LogP: 2.68660
  • Solubility: Not determined

1-(2,5-diethoxyphenyl)ethan-1-one Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

1-(2,5-diethoxyphenyl)ethan-1-one Pricemore >>

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